Cas no 52319-06-9 (Methyl 2-Dodecylbenzenesulfonate-d2)

• Product Name: Methyl 2-Dodecylbenzenesulfonate-d2
• CAS No: 52319-06-9
• MF: C₁₉H₃₂O₃S
• MW: 340.52058506012
• CID: 380304
• PubChem ID: 24867720
• Update Time: 2025-06-26

Methyl 2-Dodecylbenzenesulfonate-d2 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,dodecyl-, methyl ester (9CI)
• methyl 2-dodecylbenzenesulfonate
• Methyl Dodecylbenzene Sulfonate
• EINECS 257-847-6
• Methyl dodecylbenzenesulfonate1000µg
• Methyl dodecylbenzenesulphonate
• NS00032481
• 958817-14-6
• 52319-06-9
• starbld0043560
• tridecyl benzenesulfonate
• SCHEMBL4254236
• FT-0720903
• DTXSID60200342
• DTXCID60122833
• AIXYHMWIAPSTQG-UHFFFAOYSA-N
• Methyl 2-Dodecylbenzenesulfonate-d2

• Inchi： 1S/C19H32O3S/c1-3-4-5-6-7-8-9-10-11-12-15-18-16-13-14-17-19(18)23(20,21)22-2/h13-14,16-17H,3-12,15H2,1-2H3
• InChI Key： AIXYHMWIAPSTQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)OC

Computed Properties

• Exact Mass: 340.20700
• Monoisotopic Mass: 340.207216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.027 g/mL at 20 °C(lit.)
• Boiling Point: 446.8 °C at 760 mmHg
• Flash Point: 224 °C
• Refractive Index: n20/D 1.496
• PSA: 51.75000
• LogP: 6.18710

Methyl 2-Dodecylbenzenesulfonate-d2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Methyl 2-Dodecylbenzenesulfonate-d2

Methyl 2-Dodecylbenzenesulfonate-d2: A Comprehensive Overview

Methyl 2-Dodecylbenzenesulfonate-d2, also known by its CAS No. 52319-06-9, is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzenesulfonic acid, with a dodecyl group attached at the para position and a methyl group at the ortho position. The presence of deuterium atoms (denoted by the "-d2" suffix) in its structure makes it particularly interesting for specialized applications in chemistry and materials science.

The chemical structure of Methyl 2-Dodecylbenzenesulfonate-d2 is characterized by a benzene ring with three substituents: a sulfonic acid group (-SO3H), a dodecyl chain (-C11H23), and a methyl group (-CH3). The sulfonic acid group imparts strong acidic properties to the compound, while the dodecyl chain contributes to its hydrophobic nature. The methyl group at the ortho position adds to the compound's stability and reactivity. The deuterium atoms, which are isotopes of hydrogen, are strategically incorporated into specific positions within the molecule, enhancing its utility in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques.

Recent studies have highlighted the importance of Methyl 2-Dodecylbenzenesulfonate-d2 in various fields, including surfactant chemistry, pharmaceuticals, and materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an excellent candidate for use as a surfactant in cleaning agents, emulsifiers, and dispersants. Additionally, its deuterated form enables researchers to study molecular dynamics and interactions with unprecedented precision.

One of the most promising applications of Methyl 2-Dodecylbenzenesulfonate-d2 is in drug delivery systems. Researchers have demonstrated that this compound can serve as a stabilizing agent for liposomal formulations, enhancing their shelf life and bioavailability. Furthermore, its ability to form stable micelles in aqueous solutions has made it a valuable component in the development of targeted drug delivery systems.

In terms of synthesis, Methyl 2-Dodecylbenzenesulfonate-d2 is typically prepared through a series of substitution and sulfonation reactions. The incorporation of deuterium atoms into the molecule requires precise control over reaction conditions to ensure optimal isotopic enrichment. Recent advancements in catalytic processes have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The physical properties of Methyl 2-Dodecylbenzenesulfonate-d2 are highly dependent on its molecular structure. It exists as a white crystalline solid at room temperature and exhibits good solubility in polar solvents such as water and methanol. Its melting point is approximately 150°C, while its boiling point exceeds 300°C under standard atmospheric pressure. These properties make it suitable for use in high-temperature industrial processes.

From an environmental perspective, Methyl 2-Dodecylbenzenesulfonate-d2 has been shown to exhibit low toxicity to aquatic organisms under normal usage conditions. However, like all chemicals, proper handling and disposal procedures must be followed to minimize any potential environmental impact.

In conclusion, Methyl 2-Dodecylbenzenesulfonate-d